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Compound of Interest

Compound Name: Saikosaponin |

Cat. No.: B2472293

The following tables summarize the quantitative data from various in vitro studies, providing a
comparative look at the efficacy of Saikosaponin I across different biological activities.

Table 1: Anticancer Activity of Saikosaponin |
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IC50 /
. Cancer Effective o
Cell Line Assay Effect . Citation
Type Concentrati
on
Cervical . ~15 pM (at
HeLa CCK-8 Cytotoxicity [3]
Cancer 24h)
Acute I -
) Proliferation Inhibition of 15.38 uM (at
K562 Myeloid ) ) [4]
) Assay Proliferation 48h)
Leukemia
Acute
] Proliferation Inhibition of 15.25 uM (at
HL60 Myeloid ] ) [4]
] Assay Proliferation 48h)
Leukemia
Gastric Cytotoxicity o 24.73 pg/mi
HGC-27 Cytotoxicity [5]
Cancer Assay (at 24h)
Gastric Cytotoxicity o 23.41 pg/ml
AGS Cytotoxicity [5]
Cancer Assay (at 24h)
Gastric Cytotoxicity o 18.99 pg/mi
MKN-28 Cytotoxicity [5]
Cancer Assay (at 24h)
] ) Not specified,
Breast Apoptosis Apoptosis o
MDA-MB-231 ) significant [6]
Cancer Assay Induction ) ]
induction
) ) Not specified,
Breast Apoptosis Apoptosis o
MCE-7 ) significant [1][6]
Cancer Assay Induction ) ]
induction
Growth
o Growth N
HepG2 Hepatoma Inhibition o Not specified [6]
Inhibition
Assay

| A549, SKOV3, Siha | Lung, Ovarian, Cervical | Cell Death Assay | Sensitization to Cisplatin |
2-10 pM (in combination) |[2][7] |

Table 2: Antiviral Activity of Saikosaponin |
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Virus Strain  Cell Line Assay Effect IC50 Citation
Viral o
Influenza A L Inhibition of
A549 Replication L 1.98 uyM [8]
(H1IN1 PRS) Replication
Assay
Viral o
Influenza A o Inhibition of
A549 Replication o 221 uM [8]
(H9N2) Replication
Assay
Viral o
Influenza A o Inhibition of
A549 Replication o 2.07 uM [8]
(H5N1) Replication
Assay

| Human Coronavirus 229E | MRC-5 | XTT Assay | Inhibition of Infection | Not specified,
significant inhibition |[2][9] |

Table 3: Immunomodulatory and Anti-inflammatory Activity of Saikosaponin |

Effective o
Cell Type Model Target | Effect . Citation
Concentration
Inhibition of
proliferation,
. cytokine
Con A-induced ]
Mouse T-cells L production (IL- 1-10 pM [6][10]
activation
2, IFN-y, TNF-
o), GO/G1
arrest
Inhibition of NO, N
. Not specified,
RAW 264.7 LPS-induced PGEz, TNF-a, IL-
) ) significant [L1][12][13]
Macrophages inflammation 1B, IL-6 o
_ inhibition
production

| Human Umbilical Vein Endothelial Cells (HUVECS) | ox-LDL-induced injury | Improved cell

viability, reduced apoptosis and inflammation | 10-40 pM |[14] |
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Core Bioactivities and Signaling Pathways

Saikosaponin | exerts its effects by modulating multiple key cellular signaling pathways.

Anti-inflammatory Activity

Saikosaponin | demonstrates potent anti-inflammatory properties primarily by inhibiting the
Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling
pathways in macrophages and other cell types.[11][13] In lipopolysaccharide (LPS)-stimulated
RAW 264.7 macrophages, it significantly inhibits the production of pro-inflammatory mediators
such as nitric oxide (NO), prostaglandin Ez (PGE-z), and cytokines including TNF-a, IL-13, and
IL-6.[11][12]

The mechanism involves suppressing the phosphorylation of IkBa, which prevents the nuclear
translocation of the p65 subunit of NF-kB.[11] Additionally, Saikosaponin | downregulates the
phosphorylation of key MAPK family members: p38, c-Jun N-terminal kinase (JNK), and
extracellular signal-regulated kinase (ERK).[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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